Cas no 2137753-55-8 (Benzenemethanamine, 3-amino-N-(2-methoxyethyl)-2,6-dimethyl-)

Benzenemethanamine, 3-amino-N-(2-methoxyethyl)-2,6-dimethyl-, is a substituted aromatic amine characterized by its methoxyethyl and dimethyl functional groups. This compound exhibits potential utility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals or specialty chemicals. Its structural features, including the electron-donating methoxyethyl group and sterically hindered dimethyl substitution, may enhance stability and influence reactivity in selective transformations. The presence of both amino and methoxyethyl moieties offers versatility for further derivatization, making it valuable for constructing complex molecular architectures. Careful handling is advised due to the reactive amine functionality. Suitable for controlled laboratory applications under appropriate safety protocols.

Benzenemethanamine, 3-amino-N-(2-methoxyethyl)-2,6-dimethyl- structure

2137753-55-8 structure

Product Name:Benzenemethanamine, 3-amino-N-(2-methoxyethyl)-2,6-dimethyl-

CAS No:2137753-55-8

MF:C₁₂H₂₀N₂O

MW:208.300003051758

CID:5257923

Update Time:2025-10-19

Benzenemethanamine, 3-amino-N-(2-methoxyethyl)-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

- Benzenemethanamine, 3-amino-N-(2-methoxyethyl)-2,6-dimethyl-
- Inchi： 1S/C12H20N2O/c1-9-4-5-12(13)10(2)11(9)8-14-6-7-15-3/h4-5,14H,6-8,13H2,1-3H3
- InChI Key： ZHRPNJPTAGTPCR-UHFFFAOYSA-N
- SMILES： C1(CNCCOC)=C(C)C=CC(N)=C1C

Benzenemethanamine, 3-amino-N-(2-methoxyethyl)-2,6-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-376725-0.05g	3-{[(2-methoxyethyl)amino]methyl}-2,4-dimethylaniline	2137753-55-8	95.0%	0.05g	$792.0	2025-03-16
Enamine	EN300-376725-0.1g	3-{[(2-methoxyethyl)amino]methyl}-2,4-dimethylaniline	2137753-55-8	95.0%	0.1g	$829.0	2025-03-16
Enamine	EN300-376725-0.25g	3-{[(2-methoxyethyl)amino]methyl}-2,4-dimethylaniline	2137753-55-8	95.0%	0.25g	$867.0	2025-03-16
Enamine	EN300-376725-0.5g	3-{[(2-methoxyethyl)amino]methyl}-2,4-dimethylaniline	2137753-55-8	95.0%	0.5g	$905.0	2025-03-16
Enamine	EN300-376725-1.0g	3-{[(2-methoxyethyl)amino]methyl}-2,4-dimethylaniline	2137753-55-8	95.0%	1.0g	$943.0	2025-03-16
Enamine	EN300-376725-2.5g	3-{[(2-methoxyethyl)amino]methyl}-2,4-dimethylaniline	2137753-55-8	95.0%	2.5g	$1848.0	2025-03-16
Enamine	EN300-376725-5.0g	3-{[(2-methoxyethyl)amino]methyl}-2,4-dimethylaniline	2137753-55-8	95.0%	5.0g	$2732.0	2025-03-16
Enamine	EN300-376725-10.0g	3-{[(2-methoxyethyl)amino]methyl}-2,4-dimethylaniline	2137753-55-8	95.0%	10.0g	$4052.0	2025-03-16

Benzenemethanamine, 3-amino-N-(2-methoxyethyl)-2,6-dimethyl- Related Literature

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Additional information on Benzenemethanamine, 3-amino-N-(2-methoxyethyl)-2,6-dimethyl-

Comprehensive Analysis of Benzenemethanamine, 3-amino-N-(2-methoxyethyl)-2,6-dimethyl- (CAS No. 2137753-55-8)

The compound Benzenemethanamine, 3-amino-N-(2-methoxyethyl)-2,6-dimethyl- (CAS No. 2137753-55-8) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This aromatic amine derivative features a methoxyethyl substituent, which enhances its solubility and reactivity, making it a valuable intermediate in pharmaceutical synthesis and material science. Researchers and industry professionals are increasingly exploring its utility in drug discovery and fine chemical production, driven by its versatile chemical behavior.

One of the key reasons for the growing interest in CAS No. 2137753-55-8 is its relevance to green chemistry initiatives. As sustainability becomes a top priority, chemists are seeking compounds that can reduce environmental impact while maintaining high efficiency. The methoxyethyl group in this molecule offers advantages in biodegradability and low toxicity, aligning with modern eco-friendly synthesis trends. Additionally, its amino functionality makes it a candidate for catalysis and ligand design, further expanding its potential applications.

In the context of pharmaceutical research, Benzenemethanamine, 3-amino-N-(2-methoxyethyl)-2,6-dimethyl- is being studied for its role in medicinal chemistry. Its structural motifs are reminiscent of bioactive molecules used in CNS therapeutics and receptor modulation. Questions like "How does CAS No. 2137753-55-8 interact with biological targets?" or "What are its SAR (Structure-Activity Relationship) properties?" are frequently searched by scientists aiming to unlock its therapeutic potential. These inquiries highlight the compound's significance in drug development pipelines.

From a material science perspective, this compound's aromatic core and functional groups make it suitable for designing advanced polymers and nanomaterials. Its ability to form stable hydrogen bonds and coordination complexes is particularly valuable for creating smart materials with tailored properties. Searches such as "Applications of 3-amino-N-(2-methoxyethyl)-2,6-dimethylbenzenemethanamine in nanotechnology" reflect the curiosity surrounding its use in cutting-edge technologies.

The synthesis and characterization of CAS No. 2137753-55-8 also involve advanced analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and precise identification, which are critical for quality control in industrial and academic settings. Frequently asked questions include "What is the optimal synthetic route for Benzenemethanamine, 3-amino-N-(2-methoxyethyl)-2,6-dimethyl-?" and "How to improve its yield and scalability?"—topics that underscore the practical challenges and innovations in its production.

In summary, Benzenemethanamine, 3-amino-N-(2-methoxyethyl)-2,6-dimethyl- (CAS No. 2137753-55-8) represents a multifaceted compound with broad applicability in pharmaceuticals, materials, and sustainable chemistry. Its unique structure and functional versatility continue to inspire research and development, addressing both scientific and industrial demands. As exploration into its properties deepens, this compound is poised to play a pivotal role in advancing chemical innovation and technological progress.